Cas no 83133-21-5 (1-Cyclopropyl-4-methyl-1,3-cyclohexanediol)

• Product Name: 1-Cyclopropyl-4-methyl-1,3-cyclohexanediol
• CAS No: 83133-21-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6644155
• PubChem ID: 73815131
• Update Time: 2024-03-02

1-Cyclopropyl-4-methyl-1,3-cyclohexanediol Chemical and Physical Properties

Names and Identifiers

• DTXSID101179053
• 83133-21-5
• 1,3-Cyclohexanediol, 1-cyclopropyl-4-methyl-, [1S-(1alpha,3alpha,4alpha)]-
• [1S-(1alpha,3alpha,4alpha)]-1-Cyclopropyl-4-methyl-1,3-cyclohexsanediol
• 1-Cyclopropyl-4-methyl-1,3-cyclohexanediol
• CHEBI:180225
• 1-Cyclopropyl-4-methyl-1,3-cyclohexanediol, 9CI
• 1-cyclopropyl-4-methylcyclohexane-1,3-diol

• Inchi： 1S/C10H18O2/c1-7-4-5-10(12,6-9(7)11)8-2-3-8/h7-9,11-12H,2-6H2,1H3/t7-,9+,10+/m1/s1
• InChI Key： NTSNDVXMQVLQPO-JEZHCXPESA-N
• SMILES： O[C@]1(CC[C@@H](C)[C@H](C1)O)C1CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols